2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C12H12FN3O/c1-16-7-6-11(15-16)14-12(17)8-9-4-2-3-5-10(9)13/h2-7H,8H2,1H3,(H,14,15,17)
• InChI Key: NFWRJVYADXAXDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol

Description

2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide, also known as PF-04447943, is a selective and potent antagonist of the orexin 1 receptor (OX1R). Orexins, also known as hypocretins, are neuropeptides that play a crucial role in the regulation of sleep-wake cycles, feeding behavior, and energy homeostasis. The selective inhibition of OX1R by PF-04447943 has the potential to be used in the treatment of sleep disorders, obesity, and addiction.

Mechanism of Action

2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide selectively and potently inhibits the OX1R, which is primarily expressed in the brain. Orexins bind to OX1R and OX2R to regulate various physiological processes. The inhibition of OX1R by 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide leads to a decrease in wakefulness and an increase in sleep, making it a potential treatment for sleep disorders. Additionally, the inhibition of OX1R has been shown to reduce food intake and body weight, making it a potential treatment for obesity.
Biochemical and Physiological Effects:
2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been shown to have a number of biochemical and physiological effects. In animal studies, 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been shown to increase slow-wave sleep, decrease wakefulness, and increase REM sleep. It has also been shown to decrease food intake and body weight in obese rats. Additionally, 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been shown to decrease the rewarding effects of drugs of abuse, suggesting its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide in lab experiments include its high selectivity and potency for the OX1R, making it a valuable tool for studying the role of orexins in various physiological processes. However, the limitations of using 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide include its poor solubility in water, which can make it difficult to administer in some experiments. Additionally, its effects may be influenced by factors such as circadian rhythms and individual differences in orexin expression.

Future Directions

There are several future directions for research on 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide. One area of interest is the potential use of 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide in the treatment of sleep disorders, such as insomnia and narcolepsy. Additionally, further research is needed to fully understand the effects of 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide on feeding behavior and energy homeostasis, and its potential use in the treatment of obesity. Another area of interest is the potential use of 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide in the treatment of addiction, particularly in reducing the rewarding effects of drugs of abuse. Finally, there is a need for further research on the safety and efficacy of 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide in humans.

Synthesis Methods

2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide can be synthesized through a multi-step process starting from 2-fluoroaniline and 1-methylpyrazole. The first step involves the reaction of 2-fluoroaniline with ethyl 2-bromoacetate to obtain 2-(2-fluorophenyl)acetamide. This intermediate is then reacted with 1-methylpyrazole in the presence of sodium hydride to yield 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide.

Scientific Research Applications

2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been extensively studied for its potential therapeutic applications. In preclinical studies, 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been shown to improve sleep quality and increase sleep duration in animal models. It has also been demonstrated to reduce food intake and body weight in obese rats. Additionally, 2-(2-fluorophenyl)-N-(1-methylpyrazol-3-yl)acetamide has been shown to decrease the rewarding effects of drugs of abuse, suggesting its potential use in the treatment of addiction.